Cas no 2137450-62-3 (2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide
• CAS No: 2137450-62-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5807109
• PubChem ID: 165863058
• Update Time: 2025-06-08

2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide
• EN300-1123947
• 2137450-62-3

• Inchi： 1S/C10H18N4O/c1-4-12-9(10(11)15)8(3)14-7(2)5-6-13-14/h5-6,8-9,12H,4H2,1-3H3,(H2,11,15)
• InChI Key： OCINDUGJDXGYOV-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)N1C(C)=CC=N1)NCC)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide

Professional Introduction to Compound with CAS No. 2137450-62-3 and Product Name: 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide

The compound with the CAS number 2137450-62-3 and the product name 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an ethylamino group and a 5-methyl-1H-pyrazol-1-yl moiety suggests a multifaceted interaction profile, which is highly relevant in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The pyrazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. The incorporation of a 5-methyl-1H-pyrazol-1-yl group into the molecular structure of this compound not only enhances its binding affinity but also introduces potential for selective targeting of specific biological receptors. This is particularly important in the context of drug design, where specificity is a critical factor in minimizing side effects.

The ethylamino substituent further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability. This balance is crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) within the body, thereby optimizing its therapeutic efficacy. The combination of these functional groups makes 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide a promising candidate for further investigation in preclinical and clinical studies.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the development of novel drugs. Computational modeling and experimental studies have demonstrated that subtle modifications in the molecular structure can significantly alter biological activity. In the case of 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide, these modifications may lead to enhanced binding affinity to target proteins or enzymes, thereby improving therapeutic outcomes. For instance, studies have shown that pyrazole derivatives can exhibit inhibitory effects on various kinases and other enzymes involved in inflammatory pathways.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) techniques to identify potential drug candidates. The unique structural features of 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide make it an attractive candidate for such screens. By leveraging HTS platforms, researchers can rapidly assess the compound's interaction with a wide range of biological targets, thereby accelerating the drug discovery process. Additionally, advances in crystallography and other structural biology techniques have enabled more detailed insights into how this compound interacts with its targets at the molecular level.

Another area of interest is the synthesis and optimization of derivatives based on this core structure. Researchers have explored various strategies to modify the ethylamino and 5-methyl-1H-pyrazol-1-yl groups to enhance specific biological activities. For example, introducing additional functional groups or altering the substitution pattern can lead to compounds with improved potency or selectivity. These derivatives may offer new therapeutic options for treating a variety of diseases, including those associated with inflammation, cancer, and neurological disorders.

The development of novel drug candidates also involves rigorous safety and efficacy testing. Preclinical studies are essential for evaluating the potential benefits and risks of a compound before it can be tested in humans. In vitro assays have been used to assess cytotoxicity, genotoxicity, and other safety parameters associated with 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide. These studies provide valuable data on its potential toxicity profile and help guide further development efforts.

Parallel advancements in biotechnology have enabled more sophisticated approaches to drug delivery systems. Nanotechnology, for instance, offers innovative ways to enhance drug solubility and bioavailability while reducing side effects. By integrating 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide into nanocarriers or other advanced delivery systems, researchers aim to improve its therapeutic index and patient compliance.

The regulatory landscape also plays a critical role in bringing new drugs to market. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety and efficacy before approving a new drug. The ongoing research on 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yl)butanamide is expected to generate valuable data that will support regulatory submissions.

In conclusion, 2-(ethylamino)-3-(5-methyl-1H-pyrazol-1-yb-butanamide, with CAS number 2137450-62-3, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for improving patient outcomes through innovative drug design strategies.